3-(3-Methoxyphenyl)-1-methyl-5-phenylpiperidin-4-one

• CAS No.: 62290-97-5
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-1-methyl-5-phenylpiperidin-4-one
• InChI: InChI=1S/C19H21NO2/c1-20-12-17(14-7-4-3-5-8-14)19(21)18(13-20)15-9-6-10-16(11-15)22-2/h3-11,17-18H,12-13H2,1-2H3
• InChI Key: VZEODMLXOOKCGA-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C(=O)C(C1)C2=CC(=CC=C2)OC)C3=CC=CC=C3

Description

3-(3-Methoxyphenyl)-1-methyl-5-phenylpiperidin-4-one is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 54 g. portion of 1-(3-methoxyphenyl)-3-phenyl-2-propanone was reacted with ethyl formate and methylamine hydrochloride as described in Examples 1-3 to prepare 10 g. of 3-(3-methoxyphenyl)-1-methyl-5-phenyl-4(1H)-pyridinone, which was reduced with 2 g. of lithium aluminum hydride. The reaction mixture was worked up as in the examples above and chromatographed over a silica gel column. About 1.4 g. of a mixture of the compounds of Examples 24 and 25 was obtained, an oil which was identified by mass spectroscopy as having a molecular weight of 293. About 1.3 g. of the piperidinone of Example 26 was recovered, which had an indicated molecular weight of 295 by mass spectroscopy.